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Compound of Interest

Compound Name: 2-Methyl-1,5-hexadiene

Cat. No.: B165376 Get Quote

An In-depth Technical Guide to the Safety, Handling, and Storage of 2-Methyl-1,5-hexadiene

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety, handling, and storage information for 2-Methyl-1,5-
hexadiene (CAS No: 4049-81-4), a highly flammable and hazardous chemical. The following

sections detail its properties, associated hazards, and the necessary precautions for its safe

use in a laboratory or industrial setting. Adherence to these guidelines is crucial for minimizing

risks and ensuring a safe working environment.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 2-Methyl-1,5-hexadiene is

presented in Table 1. This data is essential for understanding its behavior and potential

hazards.

Table 1: Physical and Chemical Properties of 2-Methyl-1,5-hexadiene
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Property Value Source

Molecular Formula C₇H₁₂ [1][2][3]

Molecular Weight 96.17 g/mol [1][2][3][4]

Appearance
Colorless to almost colorless

clear liquid
[4]

Boiling Point 92 °C [1]

Melting Point -129 °C [1]

Density 0.712 g/mL at 25 °C

Vapor Density >1 (vs air) [4]

Flash Point -12 °C (10.4 °F) - closed cup

Refractive Index n20/D 1.417

Solubility
Log10 of Water solubility in

mol/l: -2.46
[2]

Octanol/Water Partition

Coefficient
2.529 [2]

Hazard Identification and Classification
2-Methyl-1,5-hexadiene is classified as a hazardous substance. Its GHS hazard classifications

are summarized in Table 2.

Table 2: GHS Hazard Classification for 2-Methyl-1,5-hexadiene
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapour[3][4]

Germ Cell Mutagenicity 1B
H340: May cause genetic

defects[5]

Carcinogenicity 1A H350: May cause cancer[5]

Specific Target Organ Toxicity

(Repeated Exposure)
2

H373: Causes damage to

organs through prolonged or

repeated exposure[5]

Signal Word: Danger[4][5]

Safe Handling and Storage Protocols
Strict adherence to proper handling and storage procedures is mandatory to mitigate the risks

associated with 2-Methyl-1,5-hexadiene.

Personal Protective Equipment (PPE)
A critical aspect of safe handling involves the use of appropriate personal protective equipment.

The recommended PPE is outlined below.

Table 3: Recommended Personal Protective Equipment
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Protection Type Specification

Eye/Face Protection
Chemical safety goggles and/or a face shield

where splashing is possible.[6][7]

Skin Protection

Chemically resistant gloves (e.g., Neoprene,

nitrile rubber), and protective clothing to prevent

skin contact.[8]

Respiratory Protection

In case of insufficient ventilation, use a NIOSH-

certified organic vapor respirator.[8][9] A

cartridge change-out schedule must be in place.

[6][7] For higher concentrations or emergencies,

a supplied-air respirator is required.[6][7]

Handling Procedures
Ventilation: Always handle this chemical in a well-ventilated area, preferably in a chemical

fume hood.[9][10]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

[5][11] No smoking in the handling area.[4][5][11]

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge.[4][5][11]

Tools: Use only non-sparking tools.[4][5][11]

Personal Hygiene: Wash hands thoroughly after handling.[5][11] Do not eat, drink, or smoke

in the work area.[5]

Storage Conditions
Container: Store in a tightly closed container in a cool, dry, and well-ventilated place.[4][5]

[11]

Temperature: Keep cool.[4][5] Storage in a refrigerator/flammables area is recommended.

[10][11]
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Incompatible Materials: Store away from strong oxidizing agents.[12]

Security: Store in a locked-up area.[5]

Emergency Procedures
Accidental Release Measures
In the event of a spill, follow these procedures:

Isolate the Area: Immediately isolate the spill or leak area for at least 50 meters (150 feet) in

all directions.[13] Keep unnecessary personnel away.[5]

Eliminate Ignition Sources: Remove all sources of ignition (no smoking, flares, sparks, or

flames) from the immediate area.[5][13]

Ventilate: Ensure adequate ventilation.[10]

Containment: Stop the leak if it can be done without risk.[5] Prevent entry into waterways,

sewers, basements, or confined areas.[13]

Absorption: Absorb the spill with an inert, non-combustible material such as sand, earth, or

vermiculite.[5][10]

Collection: Use clean, non-sparking tools to collect the absorbed material and place it into a

suitable container for disposal.[13]

Clean-up: Following product recovery, flush the area with water.[5]

The logical workflow for handling an accidental spill is illustrated in the diagram below.
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Workflow for Accidental Spill of 2-Methyl-1,5-hexadiene

Spill Occurs

Isolate Spill Area
(50m radius)

Eliminate Ignition Sources

Ensure Adequate Ventilation

Don Appropriate PPE

Stop Leak if Safe

Contain Spill with Inert Material

Absorb Spilled Material

Collect Absorbed Material
(Use non-sparking tools)

Dispose of Waste Properly

Decontaminate Area

Click to download full resolution via product page

Caption: Accidental Spill Response Workflow.
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Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO2), or alcohol-

resistant foam.[5] Water spray or fog can also be used.[5]

Unsuitable Extinguishing Media: Do not use a water jet, as it will spread the fire.[5]

Specific Hazards: Vapors are heavier than air and may travel to a source of ignition and flash

back.[5] Containers may explode when heated.[11] Hazardous decomposition products

include carbon monoxide and carbon dioxide.[11]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective clothing.[5]

First-Aid Measures
Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for

breathing.[11] If exposed or concerned, get medical advice/attention.[5]

Skin Contact: Take off immediately all contaminated clothing.[5] Rinse the skin with

water/shower.[5]

Eye Contact: Rinse cautiously with water for several minutes.[11] Remove contact lenses if

present and easy to do.[11] Continue rinsing. If eye irritation persists, get medical

advice/attention.[11]

Ingestion: Do NOT induce vomiting.[11] Immediately call a POISON CENTER or

doctor/physician.[11]

Toxicology Information
Prolonged or repeated exposure may cause damage to organs, specifically the blood.[5] This

substance is classified as a carcinogen and may cause genetic defects.[5] Direct contact with

eyes may cause temporary irritation.[5]

Disposal Considerations
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Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[5] Do not empty into drains.[4]

This technical guide is intended to provide essential safety information for trained

professionals. Always refer to the most current Safety Data Sheet (SDS) from your supplier

before handling 2-Methyl-1,5-hexadiene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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